4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine, also known as PMSPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. PMSPP is a pyrimidine derivative that has a piperidinyl and piperazinyl group attached to it, making it a unique compound with diverse properties.
Scientific Research Applications
Antibacterial and Antiproliferative Applications
- Antibacterial Activity : Compounds closely related to "4-methyl-6-(1-piperidinyl)-2-[4-(propylsulfonyl)-1-piperazinyl]pyrimidine" have been studied for their antibacterial properties, particularly against gram-negative bacteria. A series of derivatives demonstrated significant in vitro and in vivo activity, suggesting potential applications in developing new antibacterial agents (Matsumoto & Minami, 1975).
- Antiproliferative Activity : The synthesis and evaluation of antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have shown that some compounds exhibit significant activity, highlighting their potential as anticancer agents (Mallesha et al., 2012).
Pharmacological and Chemical Studies
- Pharmacological Properties : A series of 4-piperazinopyrimidines with a methylthio substituent on the pyrimidine ring showed diverse pharmacological properties, including antiemetic, tranquilizing, and analgesic activities, suggesting a wide range of potential therapeutic applications (Mattioda et al., 1975).
- Antimicrobial Activity : Novel pyrimidine derivatives containing a sulfonyl moiety have demonstrated antimicrobial activity, indicating their potential use in addressing microbial infections (Ammar et al., 2004).
Chemical Synthesis and Modification
- Synthesis Techniques : Research on the synthesis of related pyrimidine and triazine derivatives for applications in agriculture and pharmacology has been reported, showcasing the versatility of these compounds in various sectors (Hamprecht et al., 1999). Additionally, novel methodologies for the parallel, solution-phase synthesis of 4-dialkylamino-2-methylsulfonyl-6-vinylpyrimidines have been developed, contributing to the efficient and scalable production of these compounds (Radi et al., 2005).
properties
IUPAC Name |
4-methyl-6-piperidin-1-yl-2-(4-propylsulfonylpiperazin-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N5O2S/c1-3-13-25(23,24)22-11-9-21(10-12-22)17-18-15(2)14-16(19-17)20-7-5-4-6-8-20/h14H,3-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEOKCVPUMLKBSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)C2=NC(=CC(=N2)N3CCCCC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.